Cas no 192457-18-4 (Benzaldehyde, 3-(2-oxopropoxy)-)

• Product Name: Benzaldehyde, 3-(2-oxopropoxy)-
• CAS No: 192457-18-4
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 1385540
• PubChem ID: 10773659
• Update Time: 2025-04-20

Benzaldehyde, 3-(2-oxopropoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-(2-oxopropoxy)-
• 3-(2-oxo-propoxy)benzaldehyde
• AKOS008904184
• 3-(2-Oxo-propoxy)-benzaldehyde
• 3-(2-oxopropoxy)benzaldehyde
• NVFCDTVCMRXXIS-UHFFFAOYSA-N
• 192457-18-4
• SCHEMBL2281419

• Inchi： 1S/C10H10O3/c1-8(12)7-13-10-4-2-3-9(5-10)6-11/h2-6H,7H2,1H3
• InChI Key： NVFCDTVCMRXXIS-UHFFFAOYSA-N
• SMILES： O(CC(C)=O)C1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 178.063
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37